Cas no 65229-18-7 (4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol)

• Product Name: 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol
• CAS No: 65229-18-7
• MF: C₁₀H₂₂N₄O₄
• MW: 262.306082248688
• CID: 1684961
• Update Time: 2025-10-21

4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol
• N-(4-hydroxybutyl)-N-[2-[4-hydroxybutyl(nitroso)amino]ethyl]nitrous amide
• D-N,N-(1-hydroxymethylpropyl)ethylenedinitrosamine
• Ddeta
• 1-Butanol, 2,2'-[1,2-ethanediylbis(nitrosoimino)]bis- (9CI)

• Inchi： 1S/C10H22N4O4/c1-3-9(7-15)13(11-17)5-6-14(12-18)10(4-2)8-16/h9-10,15-16H,3-8H2,1-2H3
• InChI Key： GEIAKCPGVIYGOY-UHFFFAOYSA-N
• SMILES： C(N(C(CC)CO)N=O)CN(C(CC)CO)N=O

Computed Properties

• Exact Mass: 262.16426

Experimental Properties

• Density: 1.1797 (rough estimate)
• Boiling Point: 405.56°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 105.8
• pka: 13.93±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic N-nitroso compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic nitroso compounds Organic N-nitroso compounds

Additional information on 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol

Comprehensive Analysis of 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol (CAS No. 65229-18-7)

The compound 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol (CAS No. 65229-18-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of nitrosoimino and butanol groups, which are of significant interest in modern chemical research. The nitrosoimino moiety, in particular, has garnered attention due to its potential applications in coordination chemistry and material science. Researchers are increasingly exploring its role in designing functional materials, given its ability to form stable complexes with transition metals.

In recent years, the demand for advanced organic compounds like 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol has surged, driven by innovations in pharmaceuticals, agrochemicals, and specialty polymers. A common query among scientists is whether this compound exhibits bioactivity or can serve as a precursor for drug development. While preliminary studies suggest its potential in modulating biological pathways, further research is needed to validate these claims. The butan-1-ol segment of the molecule also raises questions about its solubility and reactivity, which are critical for industrial applications.

From an environmental perspective, the degradation pathways of 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol are under scrutiny. With growing concerns about sustainable chemistry, researchers are investigating whether this compound can be synthesized using green chemistry principles. The nitrosoimino group, for instance, may offer opportunities for catalytic transformations that minimize waste. This aligns with the broader trend of optimizing chemical processes for eco-friendly outcomes.

The compound’s CAS No. 65229-18-7 is frequently searched in academic databases, reflecting its relevance in niche chemical domains. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity. Questions about its stability under various conditions are also prevalent, as this determines its shelf life and handling requirements. These aspects are crucial for laboratories and industries considering its adoption.

Another area of interest is the potential use of 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol in nanotechnology. Its molecular architecture could facilitate the development of self-assembling materials or molecular sensors. The integration of such compounds into smart materials is a hot topic, particularly in fields like wearable technology and biomedical engineering. Researchers are keen to explore whether its properties can be tailored for specific applications.

In summary, 4,4'-[ethane-1,2-diylbis(nitrosoimino)]dibutan-1-ol (CAS No. 65229-18-7) represents a versatile compound with untapped potential. Its nitrosoimino and butan-1-ol functionalities open doors to diverse applications, from material science to biomedical research. As the scientific community continues to unravel its properties, this compound may soon find its place in cutting-edge technologies and sustainable solutions.